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Compound of Interest

Compound Name: Ac-DEVD-CMK TFA

Cat. No.: B15564261

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, handling, and storage
of Ac-DEVD-CMK TFA (Acetyl-Aspartyl-Glutamyl-Valyl-Aspartyl-Chloromethyl Ketone,
Trifluoroacetate salt) stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent. Ac-
DEVD-CMK is a potent, cell-permeable, and irreversible inhibitor of caspase-3, a key effector
caspase in the apoptotic pathway.[1][2][3] Accurate preparation of stock solutions is critical for
ensuring experimental reproducibility and obtaining reliable data in apoptosis research.

Quantitative Data Summary

The following table summarizes the essential physical and chemical properties of Ac-DEVD-
CMK TFA for accurate stock solution preparation.
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Parameter Value Source
N-acetyl-L-a-aspartyl-L-0-
glutamyl-N-[(1S)-1-

Full Chemical Name (carboxymethyl)-3-chloro-2- [1112]
oxopropyl]-L-valinamide, 2,2,2-
trifluoroacetate salt
Caspase-3 Inhibitor 11l TFA,

Synonyms
Ac-Asp-Glu-Val-Asp-CMK

Molecular Formula C23H32CIF3N4013

Molecular Weight 664.97 g/mol

Solubility in DMSO =50 mg/mL (= 75.19 mM)

Recommended Stock Conc. 10 mM - 20 mM N/A

Storage of Solid Powder

-20°C for 1 year; -80°C for up
to 2 years. Protect from

moisture and light.

Storage of DMSO Stock

-20°C for up to 1 month; -80°C
for up to 6 months. Aliquoting

is essential.

Signaling Pathway Context: Caspase-3 Inhibition

Ac-DEVD-CMK acts by irreversibly binding to the active site of caspase-3, thereby blocking its

ability to cleave downstream substrates and execute the apoptotic program. The diagram

below illustrates this mechanism within a simplified apoptotic signaling cascade.
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Simplified Apoptotic Pathway Showing Caspase-3 Inhibition
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Caption: Simplified Apoptotic Pathway Showing Caspase-3 Inhibition.

Experimental Protocol: Stock Solution Preparation

This protocol details the steps to prepare a 10 mM stock solution of Ac-DEVD-CMK TFA in
DMSO.

Materials and Equipment

¢ Ac-DEVD-CMK TFA (solid powder)
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e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance

 Sterile microcentrifuge tubes (e.g., 1.5 mL)

o Sterile, low-retention micropipette tips

» Precision micropipettes (P1000, P200)

» Vortex mixer

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Safety Precautions

 Trifluoroacetic acid (TFA) salts can be irritating and moisture-sensitive. Handle the
compound in a well-ventilated area or a chemical fume hood.

e DMSO is readily absorbed through the skin and can carry dissolved compounds with it.
Always wear gloves and avoid direct contact.

o Consult the Safety Data Sheet (SDS) for Ac-DEVD-CMK TFA and DMSO before beginning
work.

Calculation for 10 mM Stock Solution

Use the following formula to determine the required mass of the compound:

Mass (mg) = Desired Concentration (mM) x Molecular Weight ( g/mol ) x Volume (mL)
Example Calculation for 1 mL of 10 mM stock:

e Mass (mg) = 10 mM x 664.97 g/mol x 1 mL

e Mass (mg) = 6.65 mg
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Therefore, you will need to weigh 6.65 mg of Ac-DEVD-CMK TFA powder to prepare 1 mL of a
10 mM stock solution.

Step-by-Step Procedure

o Equilibration: Before opening, allow the vial of Ac-DEVD-CMK TFA powder to warm to room
temperature for at least 15-20 minutes. This prevents atmospheric moisture from condensing
on the hygroscopic powder.

o Weighing: Carefully weigh the calculated amount (e.g., 6.65 mg) of the powder and transfer it
into a sterile microcentrifuge tube.

e Solvent Addition: Using a precision micropipette, add the calculated volume of anhydrous
DMSO (e.g., 1 mL) to the tube containing the powder.

o Dissolution: Close the tube cap tightly and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. A clear, colorless solution should be formed. If dissolution is slow,
gentle warming (to 37°C) or brief sonication can be applied.

» Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the inhibitor, immediately
aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 pL) in sterile
microcentrifuge tubes.

» Labeling: Clearly label each aliquot with the compound name ("Ac-DEVD-CMK"),
concentration (10 mM), solvent (DMSO), and the date of preparation.

o Storage: Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for
short-term use (up to 1 month). When needed, thaw a single aliquot and dilute it to the final
working concentration in the appropriate cell culture medium or assay buffer.

Experimental Workflow Diagram

The following diagram provides a visual summary of the stock solution preparation protocol.
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1. Equilibrate Powder
to Room Temperature

2. Weigh
Ac-DEVD-CMK TFA

3. Add Anhydrous DMSO

4. Vortex to Dissolve

5. Aliquot into
Single-Use Volumes

6. Store at -80°C or -20°C

End: Ready for Use

Workflow for Ac-DEVD-CMK TFA Stock Solution Preparation

Click to download full resolution via product page

Caption: Workflow for Ac-DEVD-CMK TFA Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

